2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine

• IUPAC Name: 2-butyl-6-(4-methylphenyl)-N-phenylpyridin-3-amine
• InChI: InChI=1S/C22H24N2/c1-3-4-10-21-22(23-19-8-6-5-7-9-19)16-15-20(24-21)18-13-11-17(2)12-14-18/h5-9,11-16,23H,3-4,10H2,1-2H3
• InChI Key: PQJZWKXBFJCMNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C=CC(=N1)C2=CC=C(C=C2)C)NC3=CC=CC=C3
• Molecular Formula: C22H24N2
• Molecular Weight: 316.4 g/mol

Description

2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine, also known as 2-BMPP, is a pyridine-based compound that has been studied extensively due to its potential applications in various areas of scientific research. It is a heterocyclic chemical compound that contains both nitrogen and carbon atoms, and is of particular interest to organic chemists due to its unique properties.

Scientific Research Applications

2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine has a variety of applications in scientific research. It has been studied extensively as an antioxidant and anti-inflammatory agent, and has been found to have potential applications in the treatment of diseases such as Alzheimer’s, Parkinson’s, and cancer. It has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, and as a potential inhibitor of the growth of bacteria and fungi. In addition, this compound has been studied as a potential drug delivery system, as it can be used to transport drugs to specific sites in the body.

Mechanism of Action

2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine has been found to act as a potent inhibitor of enzymes involved in the metabolism of drugs. It has been found to bind to the active site of these enzymes and prevent them from catalyzing the reaction. In addition, this compound has been found to act as an antioxidant and anti-inflammatory agent, as it has been found to scavenge free radicals and reduce inflammation. Finally, this compound has been found to inhibit the growth of bacteria and fungi, as it has been found to interfere with their metabolic processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to act as an antioxidant and anti-inflammatory agent, and has been found to scavenge free radicals and reduce inflammation. In addition, this compound has been found to inhibit the growth of bacteria and fungi, and has been found to interfere with their metabolic processes. Finally, this compound has been found to act as an inhibitor of enzymes involved in the metabolism of drugs, and has been found to bind to the active site of these enzymes and prevent them from catalyzing the reaction.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine in lab experiments is its ability to act as an inhibitor of enzymes involved in the metabolism of drugs. This allows researchers to study the effects of different drugs on the body without the interference of the enzymes. In addition, this compound has been found to act as an antioxidant and anti-inflammatory agent, which can be beneficial in experiments involving inflammation. The main limitation of using this compound in lab experiments is its potential for toxicity. This compound has been found to have toxic effects in some animal studies, and as such should be used with caution.

Future Directions

There are a variety of potential future directions for 2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine research. One potential direction is to further study its potential applications in the treatment of diseases such as Alzheimer’s, Parkinson’s, and cancer. Another potential direction is to further study its potential as a drug delivery system, as it could potentially be used to transport drugs to specific sites in the body. Finally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential applications in medicine.

Synthesis Methods

2-Butyl-6-(4-methylphenyl)-3-phenylamino-pyridine can be synthesized in a variety of ways, but the most common method involves the reaction of a pyridine compound and an alkylating agent in the presence of a base. This reaction is known as an alkylation reaction, and it produces a product that contains both a pyridine ring and an alkyl group. The alkyl group can be varied depending on the desired properties of the final product. In the case of this compound, the alkyl group is a 4-methylphenyl group, which gives the compound its unique properties.